Cas no 1049773-05-8 (butyl(2-fluorophenyl)methylamine hydrochloride)

• Product Name: butyl(2-fluorophenyl)methylamine hydrochloride
• CAS No: 1049773-05-8
• MF: C₁₁H₁₇ClFN
• MW: 217.710785627365
• MDL: MFCD07110015
• CID: 3168260
• PubChem ID: 12285044
• Update Time: 2025-04-21

butyl(2-fluorophenyl)methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• butyl(2-fluorophenyl)methylamine hydrochloride
• N-(2-Fluorobenzyl)butan-1-amine hydrochloride
• MFCD07110015
• EN300-65508
• 1049773-05-8
• butyl[(2-fluorophenyl)methyl]amine hydrochloride
• Z1695709425
• N-(2-Fluorobenzyl)-1-butanamine HCl
• N-(2-Fluorobenzyl)-1-butanamine hydrochloride
• N-[(2-fluorophenyl)methyl]butan-1-amine;hydrochloride
• SB79380
• AKOS027426008
• BS-41441
• ZRB77305
• N-(2-Fluorobenzyl)butan-1-aminehydrochloride
• G30772

• MDL： MFCD07110015
• Inchi： 1S/C11H16FN.ClH/c1-2-3-8-13-9-10-6-4-5-7-11(10)12;/h4-7,13H,2-3,8-9H2,1H3;1H
• InChI Key： CVGFNCVTPYFDHF-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1CNCCCC

Computed Properties

• Exact Mass: 217.1033554Da
• Monoisotopic Mass: 217.1033554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

butyl(2-fluorophenyl)methylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)